Cas no 87553-89-7 (4,7-Dichlorobenzo[d]thiazol-2(3H)-one)

• Product Name: 4,7-Dichlorobenzo[d]thiazol-2(3H)-one
• CAS No: 87553-89-7
• MF: C₇H₃Cl₂NOS
• MW: 220.075818300247
• CID: 855126
• PubChem ID: 13236018
• Update Time: 2025-11-06

4,7-Dichlorobenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4,7-Dichlorobenzo[d]thiazol-2(3H)-one
• 4,7-Dichloro-2(3H)-benzothiazolone
• 4,7-dichloro-3H-1,3-benzothiazol-2-one
• 4,7-Dichloro-2-hydroxybenzothiazole
• 87553-89-7
• 4,7-dichloro-1,3-benzothiazol-2-ol
• A842260
• 4,7-Dichloro-1,3-benzothiazol-2(3H)-one
• FT-0688545
• DTXSID40530851
• 4,7-dichloro-2,3-dihydro-1,3-benzothiazol-2-one
• 4,7-bis(chloranyl)-3H-1,3-benzothiazol-2-one

• MDL： MFCD09743906
• Inchi： 1S/C7H3Cl2NOS/c8-3-1-2-4(9)6-5(3)10-7(11)12-6/h1-2H,(H,10,11)
• InChI Key： PYKCTNSTIFWLTL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1NC(=O)S2)Cl

Computed Properties

• Exact Mass: 218.93100
• Monoisotopic Mass: 218.9312403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 61.10000
• LogP: 2.89640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4,7-Dichlorobenzo[d]thiazol-2(3H)-one

Introduction to 4,7-Dichlorobenzo[d]thiazol-2(3H)-one (CAS No. 87553-89-7)

4,7-Dichlorobenzo[d]thiazol-2(3H)-one, identified by the Chemical Abstracts Service (CAS) number 87553-89-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]thiazole scaffold, a structural motif widely recognized for its biological activity and utility in drug development. The presence of chlorine substituents at the 4- and 7-positions enhances its pharmacological profile, making it a valuable intermediate in synthesizing novel therapeutic agents.

The benzo[d]thiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring, which are connected at the 2- and 3-positions, respectively. This unique structure imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The 4,7-dichloro modification further modulates these properties, potentially enhancing binding affinity and selectivity in drug design.

In recent years, there has been growing interest in 4,7-Dichlorobenzo[d]thiazol-2(3H)-one due to its promising pharmacological activities. Studies have demonstrated its potential as a scaffold for developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to modulate various biological pathways makes it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 4,7-Dichlorobenzo[d]thiazol-2(3H)-one is its versatility in chemical modification. The chlorine atoms at the 4- and 7-positions serve as handles for further functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic applications. This flexibility has led to several derivative compounds being explored in preclinical studies.

Recent research has highlighted the compound's role in inhibiting key enzymes involved in cancer cell proliferation. By targeting specific molecular pathways, 4,7-Dichlorobenzo[d]thiazol-2(3H)-one and its derivatives have shown promise in reducing tumor growth and enhancing apoptosis in vitro. These findings have opened new avenues for developing next-generation anticancer therapies.

The antimicrobial potential of 4,7-Dichlorobenzo[d]thiazol-2(3H)-one has also been extensively studied. Its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes makes it effective against a range of pathogens. This property is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

In addition to its biological activities, 4,7-Dichlorobenzo[d]thiazol-2(3H)-one exhibits favorable pharmacokinetic properties. Its moderate solubility in both water and organic solvents allows for versatile formulation strategies, enhancing its potential for clinical translation. Furthermore, preliminary toxicology studies suggest that the compound is well-tolerated at therapeutic doses, further supporting its development as a lead compound.

The synthesis of 4,7-Dichlorobenzo[d]thiazol-2(3H)-one involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic routes include chlorination of benzo[d]thiazole derivatives followed by cyclization under controlled conditions. These synthetic strategies have been optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

Advances in computational chemistry have also played a significant role in understanding the structure-activity relationships (SAR) of 4,7-Dichlorobenzo[d]thiazol-2(3H)-one. Molecular modeling studies have provided insights into how different substituents influence the compound's binding affinity to biological targets. These insights have guided the design of more potent derivatives with improved therapeutic profiles.

The future prospects of 4,7-Dichlorobenzo[d]thiazol-2(3H)-one are promising, with ongoing research focused on expanding its therapeutic applications. Investigating its potential in neurodegenerative diseases and inflammatory disorders is an emerging area of interest. Additionally, exploring combination therapies involving 4,7-Dichlorobenzo[d]thiazol-2(3H)-one with other drugs could lead to synergistic effects that enhance treatment outcomes.

In conclusion,4,7-Dichlorobenzo[d]thiazol-2(3H)-one (CAS No. 87553-89-7) is a versatile and promising compound with significant potential in pharmaceutical development. Its unique structure,benzo[d]thiazole core,4,7-dichloro substituents,and favorable pharmacological properties make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.